![molecular formula C9H9F3N4 B1447619 1H-Pyrazolo[4,3-c]pyridine-1-acetonitrile, 4,5,6,7-tetrahydro-3-(trifluoromethyl)- CAS No. 1367783-78-5](/img/structure/B1447619.png)
1H-Pyrazolo[4,3-c]pyridine-1-acetonitrile, 4,5,6,7-tetrahydro-3-(trifluoromethyl)-
Overview
Description
1H-Pyrazolo[4,3-c]pyridine-1-acetonitrile, 4,5,6,7-tetrahydro-3-(trifluoromethyl)- is a type of heterocyclic compound . It belongs to the family of pyrazolopyridines, which are bicyclic compounds formed by the fusion of a pyrazole and a pyridine ring .
Synthesis Analysis
The synthesis of 1H-Pyrazolo[4,3-c]pyridine derivatives has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system . For example, one study investigated the catalytic activity of amorphous carbon-supported sulfonic acid (AC-SO3H) for the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetra-hydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate .Molecular Structure Analysis
The molecular structure of 1H-Pyrazolo[4,3-c]pyridine derivatives includes two possible tautomeric forms: the 1H- and 2H-isomers . The InChI code for 4,5,6,7-tetrahydro-3H-pyrazolo[4,3-c]pyridine is 1S/C6H9N3/c1-2-7-3-5-4-8-9-6(1)5/h4,7H,1-3H2,(H,8,9) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-Pyrazolo[4,3-c]pyridine derivatives often involve the use of catalysts such as AC-SO3H . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-Pyrazolo[4,3-c]pyridine derivatives can vary depending on the specific compound. For instance, the molecular weight of 1H-Pyrazolo[3,4-c]pyridine is 119.12 .Scientific Research Applications
Synthesis and Molecular Conformations
Studies on closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines have revealed insights into their synthesis, molecular conformations, and hydrogen bonding patterns, which play a crucial role in the development of new materials and pharmaceuticals. For instance, different conformations and hydrogen bonding in these compounds have been explored, highlighting the subtle impact of fluorophenyl and methylsulfonyl substituents on their structural arrangements, which could be leveraged in designing drugs with specific target interactions (Sagar et al., 2017).
Microwave-Induced Stereoselectivity
A facile synthesis method using microwave irradiation for the stereoselective synthesis of pyrazolo[3,4-b]pyridine derivatives demonstrates the utility of these compounds in organic synthesis. This method offers high selectivity and yields, underlining the compound's role in facilitating efficient chemical synthesis processes (Rahmati & Kouzehrash, 2011).
Biomedical Applications
The review of 1H-Pyrazolo[3,4-b]pyridines' synthesis and their biomedical applications provides a comprehensive overview of these compounds' versatility. With over 300,000 described derivatives, these compounds are integral in various biomedical applications, showcasing their significant potential in drug development and therapeutic interventions (Donaire-Arias et al., 2022).
Antioxidant Activity
Research on heterocycles incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, synthesized using 2-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)acetonitrile, has identified compounds with antioxidant activities comparable to ascorbic acid. This highlights these derivatives' potential in developing antioxidant therapies or supplements (El‐Mekabaty, 2015).
Corrosion Inhibition
The application of pyrazolopyridine derivatives in corrosion inhibition, particularly for mild steel in acidic environments, demonstrates the compound's utility beyond pharmaceuticals. These studies provide insights into their potential industrial applications, particularly in materials science for protecting metals from corrosion (Dandia et al., 2013).
Future Directions
properties
IUPAC Name |
2-[3-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-1-yl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N4/c10-9(11,12)8-6-5-14-3-1-7(6)16(15-8)4-2-13/h14H,1,3-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFPZJLQUSODZBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1N(N=C2C(F)(F)F)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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